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Compound of Interest

Compound Name:
Methyl 4-hydroxy-2-

methoxynicotinate

CAS No.: 1190322-55-4

Cat. No.: B1502777

Get Quote

For researchers and drug development professionals, the synthesis and handling of novel

chemical entities are routine. However, the lifecycle of these compounds extends beyond their

use in experiments; it concludes with their safe and compliant disposal. This guide provides a

detailed, step-by-step protocol for the proper disposal of Methyl 4-hydroxy-2-
methoxynicotinate (CAS No. 1190322-55-4), a substituted pyridine derivative.[1][2] Given the

limited availability of a specific Safety Data Sheet (SDS) for this compound, this document

synthesizes best practices from authoritative sources on chemical waste management and the

known hazards of related pyridine compounds. The core principle of this guide is to treat the

substance as hazardous waste, ensuring the safety of laboratory personnel and the protection

of our environment.

Hazard Assessment and Waste Identification: The
"Why" Behind the Protocol
Methyl 4-hydroxy-2-methoxynicotinate belongs to the pyridine class of heterocyclic

compounds. Pyridines and their derivatives are recognized for their potential toxicity. They can

be harmful if swallowed, absorbed through the skin, or inhaled, and may cause irritation to the

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1502777#bc-rfq
https://www.benchchem.com/product/b1502777/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-proper-disposal-of-methyl-4-hydroxy-2-methoxynicotinate
https://www.benchchem.com/product/b1502777/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-proper-disposal-of-methyl-4-hydroxy-2-methoxynicotinate
https://www.pschemicals.com/index.php?p=product&CAS_nr=1190322-55-4&id=542398
https://ministryofmaterial.com/product/supplier-of/methyl-4-hydroxy-2-methoxynicotinate-cas-no-1190322-55-4/
https://www.benchchem.com/product/b1502777/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-proper-disposal-of-methyl-4-hydroxy-2-methoxynicotinate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1502777?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


skin and eyes.[3][4][5] Therefore, in the absence of specific toxicological data for Methyl 4-
hydroxy-2-methoxynicotinate, it is imperative to handle it as a hazardous substance.

All materials that have come into contact with this compound must be considered hazardous

waste. This includes:

Solid Waste: Unused or expired pure compound, contaminated spatulas, weighing papers,

and any disposable labware.

Liquid Waste: Solutions containing the compound, solvents used to rinse contaminated

glassware, and mother liquors from synthesis.

Contaminated Personal Protective Equipment (PPE): Gloves, disposable lab coats, and any

other PPE that has been contaminated.

The U.S. Environmental Protection Agency (EPA) and the Occupational Safety and Health

Administration (OSHA) mandate that all hazardous waste be properly identified, managed, and

disposed of to protect human health and the environment.[6][7][8][9]

Quantitative Data Summary for Structurally Related
Compounds
To inform our risk assessment, the following table summarizes key hazard information for

compounds structurally related to Methyl 4-hydroxy-2-methoxynicotinate. This data should

be used as a conservative guide.
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Compound CAS No. Key Hazards
Disposal

Recommendations

Pyridine 110-86-1

Flammable liquid and

vapor, harmful if

swallowed, in contact

with skin or if inhaled,

causes skin and eye

irritation, suspected of

causing genetic

defects, suspected of

causing cancer.

Collect in a sealed,

airtight, compatible

waste container away

from incompatible

materials. Dispose of

as hazardous waste.

[4]

Methyl 4-

methoxynicotinate
10177-32-9

May cause respiratory

irritation.

Burn in a chemical

incinerator equipped

with an afterburner

and scrubber. Offer

surplus and non-

recyclable solutions to

a licensed disposal

company.[10]

2-Methoxy-4-

methylphenol
93-51-6

Harmful if swallowed,

causes skin and eye

irritation, harmful to

aquatic life.

Dispose of

contents/container to

an approved waste

disposal plant.

Step-by-Step Disposal Protocol
This protocol provides a clear workflow for the safe disposal of Methyl 4-hydroxy-2-
methoxynicotinate and associated waste.

Step 1: Waste Segregation and Collection
Proper segregation at the point of generation is critical to prevent accidental chemical reactions

and to ensure compliant disposal.[3][7]

Solid Waste:
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Collect all solid waste, including residual powder, contaminated weighing boats, and

disposable labware, in a dedicated hazardous waste container.

This container should be made of a compatible material, such as high-density

polyethylene (HDPE), and have a secure, sealable lid.

Do not mix this waste with other waste streams.

Liquid Waste:

Collect all liquid waste containing Methyl 4-hydroxy-2-methoxynicotinate in a labeled,

leak-proof hazardous waste container.

Ensure the container material is compatible with the solvents used.

Do not overfill the container; leave adequate headspace for vapor expansion.

Contaminated PPE:

Place all contaminated gloves, disposable lab coats, and other PPE into a designated

hazardous waste bag.

Step 2: Labeling
Accurate and clear labeling is a cornerstone of safe laboratory practice and is mandated by

regulatory bodies like the EPA and OSHA.[7][11][12]

As soon as the first item of waste is placed in a container, affix a "Hazardous Waste" label.

The label must include:

The words "Hazardous Waste".

The full chemical name: "Methyl 4-hydroxy-2-methoxynicotinate".

The CAS number: 1190322-55-4.

An indication of the hazards (e.g., "Toxic," "Irritant").
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The date of waste generation.

The name and contact information of the generating researcher or lab.

Step 3: Storage in a Satellite Accumulation Area (SAA)
Laboratories that generate hazardous waste must establish Satellite Accumulation Areas

(SAAs) for the temporary storage of waste.[7][11]

Store the sealed and labeled hazardous waste containers in a designated SAA.

The SAA must be at or near the point of generation and under the control of the laboratory

personnel.

Ensure the SAA is in a well-ventilated, secure location, away from sources of ignition and

incompatible materials.

Inspect the containers in the SAA weekly for any signs of leakage.

Step 4: Emergency Procedures for Spills
In the event of a spill, prompt and appropriate action is necessary to mitigate risks.

Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

Personal Protective Equipment: Before addressing the spill, don appropriate PPE, including

a lab coat, safety goggles, and double-layered nitrile gloves.

Containment: Contain the spill using an inert absorbent material such as vermiculite, sand,

or a commercial spill kit.

Collection: Carefully collect the absorbed material and any contaminated debris into a

labeled hazardous waste container.

Decontamination: Clean the spill area with a suitable solvent (e.g., isopropanol, ethanol),

followed by soap and water. Collect all cleaning materials as hazardous waste.

Reporting: Report the spill to your institution's Environmental Health and Safety (EHS) office.
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Step 5: Final Disposal
The final disposal of hazardous waste must be handled by trained professionals.

When a waste container is full or is no longer needed, arrange for its collection through your

institution's EHS office or a licensed hazardous waste disposal contractor.[13]

These professionals will ensure the waste is transported and disposed of in accordance with

all federal, state, and local regulations, likely through high-temperature incineration.[10][14]

Never dispose of Methyl 4-hydroxy-2-methoxynicotinate or its containers in the regular

trash or down the drain.[11]

Visualizing the Disposal Workflow
To provide a clear, at-a-glance understanding of the disposal process, the following diagrams

illustrate the key decision points and workflows.
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Caption: Workflow for the disposal of Methyl 4-hydroxy-2-methoxynicotinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.pschemicals.com/index.php?p=product&CAS_nr=1190322-55-4&id=542398
https://ministryofmaterial.com/product/supplier-of/methyl-4-hydroxy-2-methoxynicotinate-cas-no-1190322-55-4/
https://pdf.benchchem.com/3215/Essential_Guide_to_the_Safe_Disposal_of_5_Hydroxy_2_thiophen_3_YL_pyridine.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Pyridine-v-06-04-2020.docx
https://www.atsdr.cdc.gov/toxprofiles/tp52.pdf
https://cleanmanagement.com/blog/osha-regulations-and-hazardous-waste-disposal-what-to-know/
https://www.labmanager.com/managing-hazardous-chemical-waste-in-the-lab-26937
https://www.needle.tube/resources-articles/are-there-specific-regulations-for-disposing-of-chemical-waste-in-a-lab
https://www.osha.gov/hazardous-waste
https://www.capotchem.com/doc/viewmsds_10177-32-9.html
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.facilitiesnet.com/materialhandling/article/Complying-with-OSHAs-Hazardous-Waste-Standards--9795
https://www.facilitiesnet.com/materialhandling/article/Complying-with-OSHAs-Hazardous-Waste-Standards--9795
https://www.epa.gov/sites/default/files/2015-06/documents/lesdid.pdf
https://www.ncbi.nlm.nih.gov/books/NBK595541/
https://www.ncbi.nlm.nih.gov/books/NBK595541/
https://www.benchchem.com/product/b1502777/docs#a-comprehensive-guide-to-the-proper-disposal-of-methyl-4-hydroxy-2-methoxynicotinate
https://www.benchchem.com/product/b1502777/docs#a-comprehensive-guide-to-the-proper-disposal-of-methyl-4-hydroxy-2-methoxynicotinate
https://www.benchchem.com/product/b1502777/docs#a-comprehensive-guide-to-the-proper-disposal-of-methyl-4-hydroxy-2-methoxynicotinate
https://www.benchchem.com/product/b1502777/docs#a-comprehensive-guide-to-the-proper-disposal-of-methyl-4-hydroxy-2-methoxynicotinate
https://www.benchchem.com/product/b1502777?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1502777?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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